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Compound of Interest

Compound Name: GSK3395879

Cat. No.: B15577275 Get Quote

Technical Support Center: GSK3395879
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility, handling, and use of GSK3395879
in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving GSK3395879?

A1: The recommended solvent for dissolving GSK3395879 is Dimethyl Sulfoxide (DMSO). It

has a reported solubility of 10 mM in DMSO.[1][2] For most cell-based assays, a stock solution

is prepared in DMSO and then diluted to the final working concentration in an aqueous buffer or

cell culture medium.

Q2: How should I prepare a stock solution of GSK3395879?

A2: A detailed protocol for preparing a stock solution is provided in the "Experimental Protocols"

section of this guide. Generally, you will dissolve the solid compound in high-purity DMSO to

your desired stock concentration, for example, 10 mM.

Q3: What is the mechanism of action for GSK3395879?

A3: GSK3395879 is a potent and selective antagonist of the Transient Receptor Potential

Vanilloid 4 (TRPV4) ion channel.[1] By blocking TRPV4, it prevents the influx of calcium ions
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into cells that is normally triggered by stimuli such as mechanical stress, heat, or osmotic

changes.[3] This inhibition modulates downstream signaling pathways associated with these

stimuli.

Q4: How should I store the solid compound and stock solutions of GSK3395879?

A4: The solid powder of GSK3395879 should be stored at -20°C for long-term stability (months

to years) or at 4°C for short-term storage (days to weeks).[2] Stock solutions in DMSO should

be stored at -20°C for long-term storage or at 4°C for short-term use.[2]

Solubility Data
The solubility of GSK3395879 in various solvents is summarized in the table below. Please

note that while solubility in aqueous solutions is expected to be low, a common practice for cell

culture experiments is to first dissolve the compound in DMSO and then dilute it into the

aqueous medium.

Solvent Solubility Source

DMSO 10 mM [1]

DMSO Soluble [2]

Ethanol Data not available

Water Data not available

PBS (pH 7.2) Data not available

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of GSK3395879 in DMSO

Materials:

GSK3395879 (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous
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Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Equilibrate the vial containing GSK3395879 to room temperature before opening to prevent

moisture condensation.

Calculate the required amount of GSK3395879 and DMSO. The molecular weight of

GSK3395879 is 485.41 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need

4.854 mg of GSK3395879.

Weigh the calculated amount of GSK3395879 and transfer it to a sterile vial.

Add the appropriate volume of DMSO to the vial. For a 10 mM solution, add 1 mL of DMSO

for every 4.854 mg of the compound.

Vortex the solution until the compound is completely dissolved. Gentle warming in a water

bath (up to 37°C) may be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term storage.
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Issue Possible Cause Recommended Solution

Compound precipitates upon

dilution in aqueous buffer.

The final concentration of the

compound in the aqueous

solution is too high, exceeding

its aqueous solubility.

- Increase the percentage of

DMSO in the final solution (be

mindful of DMSO toxicity in

your experimental system).-

Decrease the final working

concentration of

GSK3395879.- Prepare the

final dilution immediately

before use.

Inconsistent experimental

results.

- Improper storage of stock

solutions leading to

degradation.- Repeated

freeze-thaw cycles of the stock

solution.

- Ensure stock solutions are

stored at -20°C in tightly

sealed vials.- Aliquot stock

solutions into single-use

volumes to minimize freeze-

thaw cycles.

Cell toxicity observed at higher

concentrations.

DMSO can be toxic to some

cell lines at higher

concentrations.

- Prepare a vehicle control with

the same final concentration of

DMSO to assess its effect on

your cells.- Aim for a final

DMSO concentration of less

than 0.5% in your cell culture

medium, and ideally below

0.1%.

Signaling Pathway and Experimental Workflow
TRPV4 Signaling Pathway

GSK3395879 acts as an antagonist to the TRPV4 channel. The following diagram illustrates a

simplified representation of the TRPV4 signaling pathway. Activation of TRPV4 by various

stimuli leads to an influx of Ca²⁺, which in turn can activate downstream signaling cascades

involved in processes like inflammation and mechanotransduction. GSK3395879 blocks this

initial Ca²⁺ influx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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